4-(thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: 4-(1,3-thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C15H12N2O2S2/c18-14(17-10-13-2-1-8-20-13)11-3-5-12(6-4-11)19-15-16-7-9-21-15/h1-9H,10H2,(H,17,18)
• InChI Key: SQHJNQVETVWVBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=CC=C(C=C2)OC3=NC=CS3
• Molecular Formula: C15H12N2O2S2
• Molecular Weight: 316.4 g/mol

Description

The compound “4-(thiazol-2-yloxy)-N-(thiophen-2-ylmethyl)benzamide” is a complex organic molecule that contains a benzamide group, a thiazole group, and a thiophene group. These groups are common in many pharmaceuticals and biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole and thiophene rings, the introduction of the benzamide group, and the coupling of these components. The exact methods would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the benzamide group might undergo hydrolysis to form an amine and a carboxylic acid, while the thiazole and thiophene rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, can be determined using various analytical techniques. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Antibacterial Agents

The compound’s structure suggests potential antibacterial activity. . These inhibitors disarm bacterial pathogens by blocking their protein export machinery, allowing the host immune system to clear infections. Further studies could explore its efficacy against specific bacterial strains.

Mechanism of Action

If this compound is biologically active, its mechanism of action would depend on its structure and the specific biological targets it interacts with. For example, many drugs work by binding to specific proteins in the body and altering their activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, some organic compounds are flammable, while others may be toxic or carcinogenic. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential applications. For example, if the compound shows biological activity, it could be studied as a potential drug candidate.